N-(2,5-difluorophenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[(3-oxo-2-phenyl-2H-imidazo[1,2-c]quinazolin-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C24H16F2N4O2S/c25-15-10-11-17(26)19(12-15)27-20(31)13-33-24-28-18-9-5-4-8-16(18)22-29-21(23(32)30(22)24)14-6-2-1-3-7-14/h1-12,21H,13H2,(H,27,31)
• InChI Key: WZODJRICSVQMII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)NC5=C(C=CC(=C5)F)F
• Molecular Formula: C24H16F2N4O2S
• Molecular Weight: 462.5 g/mol

Description

N-(2,5-difluorophenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H16F2N4O2S and its molecular weight is 462.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The chemical compound N-(2,5-difluorophenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide is part of a broader class of compounds with significant potential in scientific research, particularly in the development of new therapeutic agents. Compounds related to N-(2,5-difluorophenyl)-2-((3-oxo-2-phenyl-2,3-dihydroimidazo[1,2-c]quinazolin-5-yl)thio)acetamide have been synthesized and evaluated for their anticancer, antibacterial, and other biological activities.

A study by Berest et al. (2011) introduced novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides, demonstrating their synthesis and in vitro anticancer and antibacterial activities. Notably, compound 4.10 showed significant anticancer activity, selectively targeting non-small cell lung and CNS cancer cell lines, with impressive potency against the HOP-92 and U251 cell lines (Berest et al., 2011).

Kovalenko et al. (2012) explored substituted 2-[(2-Oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides with thiazole and thiadiazole fragments. They found that these compounds exhibit considerable cytotoxicity and anticancer activity, with compound 3.1 being particularly effective against colon cancer, melanoma, and ovarian cancer cell lines (Kovalenko et al., 2012).

Anticonvulsant and Analgesic Activities

Beyond anticancer properties, related compounds have also been investigated for their anticonvulsant and analgesic activities. Bunyatyan et al. (2020) synthesized a series of 2-(4-oxo-2-thioxo-1,4-dihydro-3(2H)-quinazolinyl)acetamides, which exhibited weak and moderate anticonvulsant effects in a pentylenetetrazole-induced seizure model in mice (Bunyatyan et al., 2020).